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Compound of Interest

Compound Name:
3-Fluoro-5-methylphenylacetic

acid

Cat. No.: B1303433 Get Quote

This technical guide provides a comprehensive overview of the physicochemical properties of

3-Fluoro-5-methylphenylacetic acid, tailored for researchers, scientists, and professionals in

drug development.

Core Physicochemical Data
3-Fluoro-5-methylphenylacetic acid is a halogenated aromatic carboxylic acid. The

introduction of a fluorine atom to the phenyl ring can significantly influence the molecule's

electronic properties, acidity, and biological activity, making it a compound of interest in

medicinal chemistry and materials science.

The key quantitative properties of 3-Fluoro-5-methylphenylacetic acid are summarized in the

table below for clear reference and comparison.
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Property Value Source

Molecular Formula C₉H₉FO₂ [1]

Molecular Weight 168.17 g/mol [1]

168.167 g/mol

CAS Number 518070-22-9

Appearance
White to off-white crystalline

solid

Melting Point 110-115 °C

Density ~1.25 g/cm³

SMILES
FC1=CC(CC(=O)O)=CC(C)=C

1

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis or analysis of 3-Fluoro-5-
methylphenylacetic acid are typically found in peer-reviewed scientific literature or

specialized chemical synthesis databases. General web searches indicate that common

synthesis strategies may include the fluorination of a corresponding precursor or multi-step

syntheses starting from fluorinated building blocks. However, reproducible, detailed protocols

are not available in the provided search results. For specific applications, consulting

publications in journals such as the Journal of Medicinal Chemistry or Organic Process

Research & Development is recommended.

Compound Identification and Properties
The following diagram illustrates the logical relationship between the chemical's name, its

structural representation (SMILES), and its fundamental molecular properties.
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3-Fluoro-5-methylphenylacetic Acid

SMILES: FC1=CC(CC(=O)O)=CC(C)=C1

Structure

Molecular Formula: C₉H₉FO₂

Derived From

Molecular Weight: 168.17 g/mol

Derived From

Click to download full resolution via product page

Logical relationship between chemical identity and properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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